2-Chloro-6-(ethylamino)-5-fluoronicotinonitrile

• Molecular Formula: C8H7ClFN3
• Molecular Weight: 199.61 g/mol
• IUPAC Name: 2-chloro-6-(ethylamino)-5-fluoropyridine-3-carbonitrile
• InChI: InChI=1S/C8H7ClFN3/c1-2-12-8-6(10)3-5(4-11)7(9)13-8/h3H,2H2,1H3,(H,12,13)
• InChI Key: LQQONZIVZCHCEG-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C=C(C(=N1)Cl)C#N)F

Description

2-Chloro-6-(ethylamino)-5-fluoronicotinonitrile is a halogenated nicotinonitrile derivative with a molecular formula of C₇H₅ClFN₃ and a molecular weight of 185.59 g/mol. Its structure features a nitrile group at position 3, a chlorine atom at position 2, a fluorine atom at position 5, and an ethylamino group (-NHCH₂CH₃) at position 6 of the pyridine ring. This compound is primarily utilized as a pharmaceutical intermediate, leveraging its reactive chloro and ethylamino groups for further functionalization in drug synthesis .

Biological Activity

2-Chloro-6-(ethylamino)-5-fluoronicotinonitrile is a compound that has garnered attention in pharmaceutical research due to its potential biological activities, particularly as an inhibitor of specific pathways relevant to cancer and inflammation. This article synthesizes the available literature on its biological activity, focusing on its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-Chloro-6-(ethylamino)-5-fluoronicotinonitrile can be represented as follows:

$$\text{C}_9\text{H}_{10}\text{ClF}\text{N}_2$$

This compound features a chlorinated pyridine ring substituted with an ethylamino group and a fluorine atom, which contribute to its unique biological properties.

Research indicates that 2-Chloro-6-(ethylamino)-5-fluoronicotinonitrile exhibits Syk-inhibitory activity , which is significant in the context of various diseases, including cancers. The inhibition of Syk (spleen tyrosine kinase) is crucial as it plays a role in signaling pathways that promote cell proliferation and survival in malignant cells .

Biological Activity

The biological activity of this compound has been investigated in several studies:

• Anticancer Activity : In vitro studies have demonstrated that 2-Chloro-6-(ethylamino)-5-fluoronicotinonitrile effectively inhibits the proliferation of cancer cell lines by disrupting Syk-mediated signaling pathways. For instance, it has been shown to reduce the viability of human tumor cell lines significantly .
• Anti-inflammatory Effects : The compound has also been evaluated for its anti-inflammatory properties. It was found to downregulate pro-inflammatory cytokines in cellular models, indicating potential therapeutic applications in inflammatory diseases .

Case Studies

Several case studies highlight the efficacy of 2-Chloro-6-(ethylamino)-5-fluoronicotinonitrile:

• Study on Cancer Cell Lines : A study involving various cancer cell lines demonstrated that treatment with this compound resulted in a dose-dependent decrease in cell viability. Flow cytometry analysis indicated increased apoptosis rates, suggesting that the compound induces programmed cell death through Syk inhibition .
• Inflammation Model : In a murine model of inflammation, administration of 2-Chloro-6-(ethylamino)-5-fluoronicotinonitrile led to a significant reduction in inflammatory markers such as TNF-alpha and IL-6. Histological analysis showed decreased infiltration of inflammatory cells in treated tissues compared to controls .

Data Table: Summary of Biological Activities

Biological Activity	Mechanism	Reference
Anticancer	Syk inhibition
Anti-inflammatory	Downregulation of cytokines
Induction of apoptosis	Increased apoptotic markers

Comparison with Similar Compounds

2-Amino-6-chloro-5-fluoronicotinonitrile (CAS 1820711-14-5)

• Molecular Formula : C₆H₃ClFN₃
• Molecular Weight : 171.56 g/mol
• Structural Differences: Position 2: Amino (-NH₂) instead of chlorine. Position 6: Chlorine instead of ethylamino.
• Applications: Serves as a precursor in pharmaceutical synthesis, similar to the target compound. The amino group at position 2 enhances nucleophilic reactivity, while the chloro group at position 6 can act as a leaving group in substitution reactions .

2-Amino-6-methylnicotinonitrile (CAS 84647-20-1)

• Molecular Formula : C₇H₇N₃
• Molecular Weight : 133.15 g/mol
• Structural Differences: Position 2: Amino (-NH₂). Position 6: Methyl (-CH₃) instead of ethylamino. Lacks halogen substituents (Cl, F).
• Applications : Used in pharmaceutical intermediates; the methyl group may confer steric hindrance, limiting reactivity compared to halogenated analogs.
• Toxicity : Safety data indicate precautions for inhalation and skin contact, suggesting moderate toxicity common to nitrile-containing compounds .

Ethyl 6-[(4-chlorobenzyl)amino]-5-cyano-2-phenylnicotinate (CAS 477866-12-9)

• Molecular Formula : C₂₂H₁₉ClN₄O₂
• Structural Differences :
  • Ester group (-COOEt) replaces nitrile at position 3.
  • Phenyl and 4-chlorobenzyl groups introduce aromatic bulk.
• Applications : Likely used in drug discovery due to its ester functionality, which can improve bioavailability or act as a prodrug moiety. The aromatic groups may enhance binding to hydrophobic targets .

Comparative Analysis: Structural and Functional Impact

Toxicity and Handling

• Nicotinonitrile derivatives generally require precautions due to nitrile toxicity (e.g., cyanide release under extreme conditions). The target compound’s chloro and fluoro substituents may exacerbate irritant effects, necessitating stringent safety protocols .